Cas no 2649014-28-6 (1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene)

• Product Name: 1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene
• CAS No: 2649014-28-6
• MF: C₉H₇BrClNO
• MW: 260.514980554581
• CID: 6396722
• PubChem ID: 165658344
• Update Time: 2025-06-08

1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene
• EN300-1907135
• 2649014-28-6

• Inchi： 1S/C9H7BrClNO/c10-8-2-1-7(5-9(8)11)3-4-12-6-13/h1-2,5H,3-4H2
• InChI Key： SDNDKAADRSGUDB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CCN=C=O

Computed Properties

• Exact Mass: 258.93995g/mol
• Monoisotopic Mass: 258.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene

Recent Advances in the Application of 1-Bromo-2-chloro-4-(2-isocyanatoethyl)benzene (CAS: 2649014-28-6) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene (CAS: 2649014-28-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This aromatic isocyanate derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of heterocyclic scaffolds and targeted covalent inhibitors. Recent studies have explored its utility in medicinal chemistry, with a focus on its role in modulating protein-ligand interactions and enabling selective modifications of biomolecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a building block for irreversible kinase inhibitors. The isocyanate moiety of 1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene was shown to form stable covalent bonds with cysteine residues in the ATP-binding pocket of target kinases, leading to prolonged pharmacological effects. This approach has been particularly valuable in developing inhibitors for resistant mutations in oncogenic kinases, where traditional competitive inhibitors often fail. The bromo and chloro substituents on the aromatic ring provide additional handles for further functionalization, allowing for precise tuning of inhibitor selectivity and pharmacokinetic properties.

Another significant application emerged from recent work in chemical proteomics, where 1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene was employed as a reactive probe for mapping nucleophilic residues in complex biological systems. A 2024 Nature Chemical Biology publication detailed its use in identifying previously unknown allosteric sites on therapeutic targets, enabling the discovery of novel drug binding pockets. The compound's balanced reactivity profile – sufficiently stable for handling yet reactive enough for efficient labeling – makes it particularly suitable for such applications. Researchers have also developed optimized protocols for its handling in aqueous environments, addressing previous challenges with hydrolysis.

The safety profile and synthetic accessibility of 1-bromo-2-chloro-4-(2-isocyanatoethyl)benzene have been subjects of recent optimization efforts. A 2023 ACS Medicinal Chemistry Letters report described improved synthetic routes that enhance yield and purity while reducing hazardous byproducts. These advancements have facilitated larger-scale production, supporting its growing use in industrial drug discovery programs. Furthermore, computational studies have provided deeper insights into its reactivity patterns, enabling more predictable outcomes in medicinal chemistry applications. As research continues, this compound is expected to play an increasingly important role in the development of next-generation covalent drugs and chemical biology tools.